Cas no 2228430-53-1 (N-3-(4-bromophenyl)propyl-N-methylhydroxylamine)

• Product Name: N-3-(4-bromophenyl)propyl-N-methylhydroxylamine
• CAS No: 2228430-53-1
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6376475
• PubChem ID: 165644888
• Update Time: 2025-05-27

N-3-(4-bromophenyl)propyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-3-(4-bromophenyl)propyl-N-methylhydroxylamine
• N-[3-(4-bromophenyl)propyl]-N-methylhydroxylamine
• EN300-1923016
• 2228430-53-1

• Inchi： 1S/C10H14BrNO/c1-12(13)8-2-3-9-4-6-10(11)7-5-9/h4-7,13H,2-3,8H2,1H3
• InChI Key： SEBRHTVNLVPNOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCN(C)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on N-3-(4-bromophenyl)propyl-N-methylhydroxylamine

Comprehensive Overview of N-3-(4-bromophenyl)propyl-N-methylhydroxylamine (CAS No. 2228430-53-1)

N-3-(4-bromophenyl)propyl-N-methylhydroxylamine (CAS No. 2228430-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, features a 4-bromophenyl group attached to a propyl chain, further linked to a N-methylhydroxylamine moiety. Its molecular framework makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The growing interest in N-3-(4-bromophenyl)propyl-N-methylhydroxylamine is partly driven by its relevance in modern medicinal chemistry. Researchers are exploring its role as a building block for enzyme inhibitors and receptor modulators, which are critical in developing treatments for neurological and metabolic disorders. For instance, compounds with similar structures have been investigated for their potential to target neurotransmitter pathways, a hot topic in the context of mental health and neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the bromophenyl group in this compound offers versatility for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating diverse chemical libraries for high-throughput screening, a method widely used in drug discovery. The presence of the N-methylhydroxylamine group also introduces opportunities for chelation and coordination chemistry, which are essential in designing catalysts or metal-organic frameworks (MOFs).

In recent years, the demand for N-3-(4-bromophenyl)propyl-N-methylhydroxylamine has surged due to its potential applications in bioconjugation and proteomics. Scientists are leveraging its reactive sites to label proteins or peptides, enabling advanced studies in post-translational modifications and cellular signaling. This aligns with the broader trend of precision medicine, where understanding molecular interactions at a granular level is paramount.

Another area of interest is the compound's stability and solubility profile, which are critical for formulation scientists. The 4-bromophenyl moiety contributes to lipophilicity, while the hydroxylamine group enhances water solubility under specific conditions. This balance makes it a candidate for optimizing drug delivery systems, particularly in nanocarriers and targeted therapies—a topic frequently searched in relation to cancer treatment advancements.

Environmental and safety considerations are also part of the discourse around CAS No. 2228430-53-1. While not classified as hazardous, proper handling protocols are emphasized in laboratories to ensure minimal environmental impact. This reflects the broader shift toward green chemistry principles, which prioritize sustainable synthesis methods and waste reduction.

In summary, N-3-(4-bromophenyl)propyl-N-methylhydroxylamine (CAS No. 2228430-53-1) is a multifaceted compound with promising applications across pharmaceuticals, materials science, and biotechnology. Its structural features and reactivity make it a subject of ongoing research, particularly in areas like drug development, bioconjugation, and catalysis. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.